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Compound of Interest

Compound Name: Dibenzo[a,c]anthracene-13C6

Cat. No.: B15583946

Technical Guide: Dibenzo[a,c]anthracene-13C6

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a summary of the available information on
Dibenzo[a,c]anthracene-13C6, a carbon-13 labeled polycyclic aromatic hydrocarbon (PAH).
Due to the specific nature of this isotopologue, publicly available data is limited. This document
compiles the known properties and provides context based on the unlabeled parent compound
and its isomers.

Core Data Presentation

The quantitative data for Dibenzo[a,c]anthracene-13C6 and related compounds are
summarized in the table below for straightforward comparison. It is important to note the
distinctions between the different isomers of dibenzanthracene.
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Molecular
Molecular .
Compound CAS Number Weight (g/mol  Notes
Formula
)
A specific CAS
number is not
readily found in
Dibenzo[a,clanth  Not explicitly public
] C1613CeH14 284.3[1]
racene-13C6 available databases. The
parent
compound's CAS
may be used.
_ The unlabeled
Dibenzola,c]anth
215-58-7 C22H14 278.35 parent
racene
compound.
) o Arelated
Dibenzo[a,h]lanth  Not explicitly ) ]
] 13C6C16H14 284.30[2][3] isotopically
racene-13C6 available )
labeled isomer.
A carcinogenic
Dibenzo[a,h]anth isomer of
53-70-3[4] C22H14 278.354[4] )
racene dibenzanthracen
e.[4]
Another isomer
Dibenzo[a,jlanthr of
224-41-9[5][6] C22H14 278.3466[5][6]

acene

dibenzanthracen

e.

Experimental Protocols and Methodologies

Detailed experimental protocols specifically for Dibenzo[a,c]Janthracene-13C6 are not

available in the reviewed literature. However, general methodologies for studying PAHs can be

applied. Labeled dibenzo[a,c]anthracene is identified as a polycyclic aromatic hydrocarbon,

which are known carcinogens and environmental pollutants.[1]

Studies on related isomers, such as dibenz[a,h]anthracene, often involve:
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o Cell Viability Assays: To determine the cytotoxic effects on cell lines, such as human
bronchial epithelial cells.[7]

o Oxidative Stress Measurement: Assessing the levels of reactive oxygen species (ROS),
malondialdehyde (MDA), and superoxide dismutase (SOD) activity.[7]

o Gene and Protein Expression Analysis: Using techniques like real-time quantitative reverse
transcription PCR and Western blotting to measure changes in the expression of relevant
proteins (e.g., SOD1, SOD2).[7]

» Metabolism Studies: Investigating metabolic activation using cDNA-expressed human
cytochromes P450.[8]

o Mutagenicity Assays: Using bacterial reverse mutation assays (e.g., Ames test with
Salmonella typhimurium) to assess the mutagenic potential of metabolites.[9]

Visualized Relationships and Pathways

The following diagrams illustrate the relationships between the studied compounds and a
generalized metabolic pathway for PAHs.
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Figure 1: Isomeric and Isotopic Relationships.
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Figure 2: Generalized Metabolic Activation of PAHs.

The metabolic activation of PAHS is a critical area of study, as it is linked to their carcinogenic
properties. PAHSs are typically metabolized by cytochrome P450 enzymes to form epoxides,
which are then converted to dihydrodiols. Further epoxidation leads to the formation of diol
epoxides, which are highly reactive and can bind to DNA, leading to mutations and potentially
cancer.[8] Studies on dibenz[a,h]anthracene have shown it induces DNA damage, leading to
cell cycle arrest and apoptosis.[10]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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